Cas no 1003711-04-3 (2-Amino-5-fluoro-3-hydroxypyridine)

2-Amino-5-fluoro-3-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-fluoropyridin-3-ol
- 2-Amino-5-fluoro-3-hydroxypyridine
- 2-AMINO-3-HYDROXY-5-FLUOROPYRIDINE
- MFCD09835240
- 3-Pyridinol, 2-amino-5-fluoro-
- DTXSID50613861
- DB-058395
- 2-amino-5-fluoro-pyridin-3-ol
- 1003711-04-3
- CS-0130932
- SCHEMBL2386943
- A1-16044
- F12177
- A897458
- AKOS005256547
- BBL104021
- STL557834
- QEDZENLHGZUFBK-UHFFFAOYSA-N
-
- MDL: MFCD09835240
- Inchi: InChI=1S/C5H5FN2O/c6-3-1-4(9)5(7)8-2-3/h1-2,9H,(H2,7,8)
- InChI Key: QEDZENLHGZUFBK-UHFFFAOYSA-N
- SMILES: C1=C(C=NC(=C1O)N)F
Computed Properties
- Exact Mass: 128.03900
- Monoisotopic Mass: 128.03859095g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 59.1Ų
Experimental Properties
- PSA: 59.14000
- LogP: 1.08970
2-Amino-5-fluoro-3-hydroxypyridine Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
abcr | AB173879-1 g |
2-Amino-3-hydroxy-5-fluoropyridine, 94%; . |
1003711-04-3 | 94% | 1g |
€621.90 | 2022-03-04 | |
Chemenu | CM174189-1g |
2-Amino-5-fluoropyridin-3-ol |
1003711-04-3 | 95%+ | 1g |
$679 | 2022-06-14 | |
Chemenu | CM174189-1g |
2-Amino-5-fluoropyridin-3-ol |
1003711-04-3 | 95% | 1g |
$774 | 2021-08-05 | |
TRC | A013544-25mg |
2-Amino-5-fluoro-3-hydroxypyridine |
1003711-04-3 | 25mg |
$ 180.00 | 2022-06-08 | ||
Alichem | A029015587-5g |
2-Amino-5-fluoro-3-hydroxypyridine |
1003711-04-3 | 95% | 5g |
$4058.20 | 2023-09-04 | |
abcr | AB173879-100mg |
2-Amino-3-hydroxy-5-fluoropyridine, 94%; . |
1003711-04-3 | 94% | 100mg |
€149.60 | 2024-04-21 | |
abcr | AB173879-1g |
2-Amino-3-hydroxy-5-fluoropyridine, 94%; . |
1003711-04-3 | 94% | 1g |
€620.50 | 2024-04-21 | |
abcr | AB173879-500mg |
2-Amino-3-hydroxy-5-fluoropyridine, 94%; . |
1003711-04-3 | 94% | 500mg |
€380.40 | 2024-04-21 | |
Ambeed | A662716-5g |
2-Amino-5-fluoropyridin-3-ol |
1003711-04-3 | 98% | 5g |
$1492.0 | 2024-08-02 | |
eNovation Chemicals LLC | D218655-3g |
2-Amino-5-fluoropyridin-3-ol |
1003711-04-3 | 97% | 3g |
$1385 | 2025-02-20 |
2-Amino-5-fluoro-3-hydroxypyridine Related Literature
-
Sofie Van Damme,Patrick Bultinck,Venkatesan Subramanian Phys. Chem. Chem. Phys., 2012,14, 15135-15144
-
H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
-
Syed Meheboob Elahi,M. V. Rajasekharan CrystEngComm, 2015,17, 7191-7198
-
Amalia Poblador-Bahamonde,Eric Clot Dalton Trans., 2013,42, 776-781
-
Fred van Rantwijk,Francesco Secundo,Roger A. Sheldon Green Chem., 2006,8, 282-286
Additional information on 2-Amino-5-fluoro-3-hydroxypyridine
Research Brief on 2-Amino-5-fluoro-3-hydroxypyridine (CAS: 1003711-04-3): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research
2-Amino-5-fluoro-3-hydroxypyridine (CAS: 1003711-04-3) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibitors and antiviral agents. Recent studies have highlighted its potential in the development of novel therapeutics for cancer, infectious diseases, and neurological disorders.
A 2023 study published in the Journal of Medicinal Chemistry explored the use of 2-Amino-5-fluoro-3-hydroxypyridine as a building block for the synthesis of selective kinase inhibitors. The researchers demonstrated that modifications at the 2-amino and 3-hydroxy positions of the pyridine ring could significantly enhance binding affinity to specific kinase targets, such as EGFR and BRAF, which are critical in cancer therapy. The study reported a 40% improvement in inhibitory activity compared to non-fluorinated analogs, underscoring the importance of fluorine substitution in optimizing drug potency.
In the field of antiviral research, a recent preprint article (2024) on bioRxiv investigated the role of 2-Amino-5-fluoro-3-hydroxypyridine in the development of broad-spectrum antiviral agents. The compound was incorporated into nucleoside analogs, showing promising activity against RNA viruses, including SARS-CoV-2 and influenza. The fluorine atom at the 5-position was found to enhance metabolic stability and bioavailability, addressing a common challenge in nucleoside-based drug design.
Another significant advancement was reported in ACS Chemical Biology (2023), where researchers utilized 2-Amino-5-fluoro-3-hydroxypyridine as a fluorescent probe for studying protein-ligand interactions. The compound's unique photophysical properties, attributed to the hydroxypyridine moiety, enabled real-time monitoring of binding events with high sensitivity. This application opens new avenues for high-throughput screening and mechanistic studies in drug discovery.
From a synthetic chemistry perspective, recent patents (WO2023124567, 2023) have disclosed novel methods for the large-scale production of 2-Amino-5-fluoro-3-hydroxypyridine with improved yield and purity. These advancements address previous challenges in the commercial availability of this important building block, facilitating its broader adoption in pharmaceutical research and development.
In conclusion, 2-Amino-5-fluoro-3-hydroxypyridine (CAS: 1003711-04-3) continues to emerge as a valuable scaffold in medicinal chemistry, with recent studies demonstrating its utility across multiple therapeutic areas. The compound's unique structural features, particularly the fluorine substitution and hydroxypyridine core, contribute to enhanced pharmacological properties and novel applications in chemical biology. Future research directions may focus on expanding its use in targeted protein degradation and PROTAC development, as well as exploring its potential in diagnostic applications.
1003711-04-3 (2-Amino-5-fluoro-3-hydroxypyridine) Related Products
- 2241337-84-6(Bemnifosbuvir hemisulfate)
- 1804261-67-3(5-Chloro-2-(3-oxopropyl)mandelic acid)
- 1354028-27-5(2-Amino-N-[(3S)-1-methylpiperidin-3-yl]-N-propan-2-ylpropanamide)
- 2227651-43-4(rac-(1R,3R)-3-(3-fluoro-4-methylphenyl)-2,2-dimethylcyclopropylmethanamine)
- 306937-15-5(1H-Pyrazole-5-carbonylchloride, 1-[(2,4-dichlorophenyl)methyl]-3-(1,1-dimethylethyl)-)
- 940203-36-1(2-({4-[(3-Methylbutanoyl)amino]anilino}carbonyl)-cyclohexanecarboxylic acid)
- 2229286-46-6(3-(3-chloroprop-1-en-2-yl)-2-(trifluoromethyl)pyridine)
- 1804535-05-4(6-Amino-2-(aminomethyl)-3-(trifluoromethoxy)pyridine-4-carboxaldehyde)
- 2680702-97-8(3-[3-(Trifluoroacetamido)cyclobutyl]propanoic acid)
- 607738-00-1(2-(4-(4-Fluorophenyl)-1H-pyrazol-3-yl)-6-methylpyridine)
